Cas no 1806888-73-2 (3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1806888-73-2
• MF: C₆H₄ClF₂N₃O₂
• MW: 223.564666748047
• CID: 4853988
• Update Time: 2025-06-08

3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C6H4ClF2N3O2/c7-2-1-3(5(8)9)11-6(4(2)10)12(13)14/h1,5H,10H2
• InChI Key： MHSRBHRMQWLKJH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(=C1N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine

Introduction to 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806888-73-2)

3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806888-73-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group, a chloro substituent, a difluoromethyl group, and a nitro group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various research and development activities.

The chemical structure of 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine has been extensively studied due to its potential in drug discovery and development. The presence of the amino and nitro groups provides opportunities for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. Additionally, the difluoromethyl group has been shown to influence the metabolic stability and bioavailability of the compound, making it a valuable scaffold for designing novel therapeutic agents.

Recent research has highlighted the importance of 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine in the development of new drugs for various diseases. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. One notable example is its activity against kinases, which are key targets in cancer therapy. The compound's ability to selectively inhibit these enzymes without causing significant toxicity to normal cells makes it a promising lead for further optimization.

In addition to its enzymatic inhibition properties, 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine has also shown promise in modulating other biological processes. Research has indicated that it can interfere with signaling pathways involved in inflammation and immune responses, suggesting potential applications in treating autoimmune disorders and inflammatory diseases. These findings have spurred interest in exploring the compound's broader therapeutic potential beyond its initial applications.

The synthesis of 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine involves several well-established chemical reactions, including nitration, chlorination, and fluorination steps. The efficiency and yield of these reactions have been optimized through various synthetic strategies, making the compound readily accessible for large-scale production. This accessibility is crucial for advancing preclinical and clinical studies, as it ensures a consistent supply of high-purity material for testing.

Clinical trials involving derivatives of 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine have yielded promising results. Early-phase trials have demonstrated favorable pharmacokinetic profiles and safety profiles, with minimal adverse effects observed in patients. These findings have paved the way for more advanced clinical trials to evaluate the efficacy of these compounds in treating specific diseases.

The future outlook for 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine is highly promising. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to ensure that this compound reaches its full potential as a valuable tool in modern medicine.

In conclusion, 3-Amino-4-chloro-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806888-73-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. As research progresses, it is expected that this compound will play a crucial role in addressing unmet medical needs and improving patient outcomes.